Cas no 40310-32-5 (2-Thiophenemethanol, alpha-(4-methylphenyl)-)

• Product Name: 2-Thiophenemethanol, alpha-(4-methylphenyl)-
• CAS No: 40310-32-5
• MF: C₁₂H₁₂OS
• MW: 204.288082122803
• CID: 2684469
• Update Time: 2023-08-07

2-Thiophenemethanol, alpha-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• p-tolyl a-thienyl carbinol
• 2-Thiophenemethanol, alpha-(4-methylphenyl)-
• alpha-p-Tolylthiophene-2-methanol

• Inchi： 1S/C12H12OS/c1-9-4-6-10(7-5-9)12(13)11-3-2-8-14-11/h2-8,12-13H,1H3
• InChI Key： WPDHDEMXVCYDBV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC(C)=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Topological Polar Surface Area: 48.5